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molecular formula C7H8BrNO2 B8778091 methyl 5-bromo-1-methyl-1H-pyrrole-3-carboxylate

methyl 5-bromo-1-methyl-1H-pyrrole-3-carboxylate

Cat. No. B8778091
M. Wt: 218.05 g/mol
InChI Key: QRNFLYKMTOOPNM-UHFFFAOYSA-N
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Patent
US08420690B2

Procedure details

A solution of methyl 1-methyl-1H-pyrrole-3-carboxylate (690 mg, 4.96 mmol) and NBS (883 mg, 4.96 mmol) in tetrahydrofuran (24.800 ml) was stirred at 25° C. for 1 h. The solution was then partitioned between H2O-DCM and the aqueous phase was washed several times with DCM. The combined organic fractions were dried over Na2SO4, concentrated and purified via column chromatography (10-50% EtOAc in hexanes) affording methyl 5-bromo-1-methyl-1H-pyrrole-3-carboxylate (950 mg, 3.92 mmol, 79% yield) as an orange solid: LCMS (ES) m/e 218, 220 (M, M+2)+.
Name
methyl 1-methyl-1H-pyrrole-3-carboxylate
Quantity
690 mg
Type
reactant
Reaction Step One
Name
NBS
Quantity
883 mg
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
24.8 mL
Type
solvent
Reaction Step One
Name
methyl 5-bromo-1-methyl-1H-pyrrole-3-carboxylate
Yield
79%

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH:6]=[CH:5][C:4]([C:7]([O:9][CH3:10])=[O:8])=[CH:3]1.C1C(=O)N([Br:18])C(=O)C1>O1CCCC1>[Br:18][C:6]1[N:2]([CH3:1])[CH:3]=[C:4]([C:7]([O:9][CH3:10])=[O:8])[CH:5]=1

Inputs

Step One
Name
methyl 1-methyl-1H-pyrrole-3-carboxylate
Quantity
690 mg
Type
reactant
Smiles
CN1C=C(C=C1)C(=O)OC
Name
NBS
Quantity
883 mg
Type
reactant
Smiles
C1CC(=O)N(C1=O)Br
Name
tetrahydrofuran
Quantity
24.8 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solution was then partitioned between H2O-DCM
WASH
Type
WASH
Details
the aqueous phase was washed several times with DCM
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic fractions were dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
purified via column chromatography (10-50% EtOAc in hexanes)

Outcomes

Product
Name
methyl 5-bromo-1-methyl-1H-pyrrole-3-carboxylate
Type
product
Smiles
BrC1=CC(=CN1C)C(=O)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 3.92 mmol
AMOUNT: MASS 950 mg
YIELD: PERCENTYIELD 79%
YIELD: CALCULATEDPERCENTYIELD 79%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.